Cas no 23372-11-4 (3-Chloro-4-(chloromethyl)-6-methylpyridazine)

• Product Name: 3-Chloro-4-(chloromethyl)-6-methylpyridazine
• CAS No: 23372-11-4
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• CID: 1092733
• PubChem ID: 20557702
• Update Time: 2025-10-29

3-Chloro-4-(chloromethyl)-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-6-methylpyridazine
• VOQUAZSSJIXRNJ-UHFFFAOYSA-N
• DB-193914
• 3-chloro-4-chloromethyl-6-methyl-pyridazine
• 23372-11-4
• 3-chloro-4-chloromethyl-6-methylpyridazine
• SCHEMBL4361109

• Inchi： 1S/C6H6Cl2N2/c1-4-2-5(3-7)6(8)10-9-4/h2H,3H2,1H3
• InChI Key： VOQUAZSSJIXRNJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=NC(C)=C1)Cl

Computed Properties

• Exact Mass: 175.9908036g/mol
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-Chloro-4-(chloromethyl)-6-methylpyridazine

Professional Introduction to 3-Chloro-4-(chloromethyl)-6-methylpyridazine (CAS No. 23372-11-4)

3-Chloro-4-(chloromethyl)-6-methylpyridazine, identified by its CAS number 23372-11-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule, featuring a pyridazine core with chloro and chloromethyl substituents, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of multiple reactive sites makes it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure, characterized by a six-membered pyridazine ring substituted with a methyl group at the 6-position, a chloro group at the 3-position, and a chloromethyl group at the 4-position, endows it with unique chemical reactivity. This reactivity is particularly useful in the synthesis of more complex molecules, where the chloromethyl group can serve as a versatile handle for further functionalization. Such functionalization strategies are crucial in drug discovery, enabling chemists to attach various pharmacophores and optimize biological activity.

Recent advancements in synthetic methodologies have highlighted the utility of 3-Chloro-4-(chloromethyl)-6-methylpyridazine in constructing biologically active scaffolds. For instance, researchers have demonstrated its role in the preparation of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridazine core is known to interact favorably with biological targets due to its ability to mimic natural binding pockets. Moreover, the electron-withdrawing nature of the chloro groups enhances the electrophilicity of the chloromethyl moiety, facilitating nucleophilic substitution reactions that are essential for drug molecule assembly.

In the context of drug development, 3-Chloro-4-(chloromethyl)-6-methylpyridazine has been explored as a precursor for more complex derivatives. By leveraging its reactive sites, chemists can introduce diverse functional groups that modulate pharmacokinetic and pharmacodynamic properties. For example, recent studies have shown that derivatives of this compound exhibit promising antimicrobial activity against resistant strains of bacteria. This underscores the importance of heterocyclic compounds like pyridazines in addressing emerging therapeutic challenges.

The compound's significance extends beyond academic research; it also holds potential for industrial applications. Its structural features make it amenable to large-scale synthesis, which is critical for pharmaceutical manufacturing. Companies specializing in fine chemicals have shown interest in developing efficient synthetic routes for 3-Chloro-4-(chloromethyl)-6-methylpyridazine to meet growing demand from medicinal chemists worldwide. Such efforts contribute to the broader goal of accelerating drug discovery pipelines.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 3-Chloro-4-(chloromethyl)-6-methylpyridazine is paramount. Rigorous testing protocols must be followed to assess their compatibility with biological systems and their potential side effects. Collaborative efforts between academia and industry are essential to establish robust quality control measures that guarantee the reliability of these compounds in therapeutic applications.

The future of 3-Chloro-4-(chloromethyl)-6-methylpyridazine lies in its continued exploration by researchers worldwide. As new synthetic techniques emerge and our understanding of biological targets deepens, this compound is likely to play an increasingly important role in pharmaceutical innovation. Its unique structural attributes offer a rich foundation for designing molecules that address unmet medical needs across various disease areas.

In conclusion, 3-Chloro-4-(chloromethyl)-6-methylpyridazine (CAS No. 23372-11-4) represents a fascinating compound with broad applications in chemical biology and drug development. Its versatile structure and reactivity make it an indispensable tool for medicinal chemists seeking to create novel therapeutic agents. As research progresses, this compound will undoubtedly continue to contribute significantly to advancements in healthcare.